Cas no 2411254-75-4 (N-[(3-methoxyphenyl)methyl]-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide)

• Product Name: N-[(3-methoxyphenyl)methyl]-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide
• CAS No: 2411254-75-4
• MF: C₁₈H₂₄N₂O₃
• MW: 316.394764900208
• CID: 6287175
• PubChem ID: 165767507
• Update Time: 2025-10-12

N-[(3-methoxyphenyl)methyl]-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26579453
• 2411254-75-4
• N-[(3-methoxyphenyl)methyl]-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide
• Z3624933788

• Inchi： 1S/C18H24N2O3/c1-4-17(21)20-10-8-15(9-11-20)18(22)19(2)13-14-6-5-7-16(12-14)23-3/h4-7,12,15H,1,8-11,13H2,2-3H3
• InChI Key： WYKKKIKRCXEJDU-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)N(C)CC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 316.17869263g/mol
• Monoisotopic Mass: 316.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Additional information on N-[(3-methoxyphenyl)methyl]-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide

Comprehensive Overview of N-[(3-methoxyphenyl)methyl]-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS No. 2411254-75-4)

The compound N-[(3-methoxyphenyl)methyl]-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS No. 2411254-75-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine-4-carboxamide backbone and a prop-2-enoyl group, makes it a promising candidate for various applications, including drug discovery and development. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating complex diseases.

In recent years, the demand for innovative compounds like N-[(3-methoxyphenyl)methyl]-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide has surged, driven by advancements in precision medicine and targeted therapies. This compound's 3-methoxyphenyl moiety is of particular interest due to its potential to enhance bioavailability and metabolic stability. Such properties are critical in the design of next-generation therapeutics, especially for conditions requiring prolonged drug action. The integration of AI-driven drug design tools has further accelerated the exploration of this compound, with computational models predicting its interactions with various biological targets.

The synthesis and characterization of CAS No. 2411254-75-4 involve sophisticated techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, which are paramount for its application in research. Additionally, the compound's prop-2-enoyl group offers versatility in chemical modifications, enabling researchers to tailor its properties for specific uses. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies, which aim to optimize molecular efficacy and safety.

From an industrial perspective, N-[(3-methoxyphenyl)methyl]-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide represents a valuable intermediate in the synthesis of more complex molecules. Its role in medicinal chemistry is underscored by its potential to serve as a scaffold for developing novel inhibitors or agonists. The compound's compatibility with green chemistry principles is another area of exploration, as researchers seek sustainable methods for its production. This focus on sustainability resonates with broader societal concerns about environmental impact and resource efficiency.

Looking ahead, the continued investigation of CAS No. 2411254-75-4 is expected to yield insights into its mechanistic underpinnings and therapeutic potential. Collaborative efforts between academia and industry will likely drive its development, leveraging cutting-edge technologies like cryo-electron microscopy and machine learning for deeper analysis. As the scientific community unravels the compound's full capabilities, it may emerge as a cornerstone in the next wave of biomedical innovations.